4-(isopropylsulfonyl)-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)benzamide
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Overview
Description
The compound “4-(isopropylsulfonyl)-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)benzamide” is a complex organic molecule. It contains several functional groups including a sulfonyl group, a methoxy group, a benzamide group, and a pyridine ring. The presence of these functional groups suggests that this compound could have interesting chemical and physical properties .
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups. The benzothiazole and pyridine rings are aromatic and planar, which could lead to interesting electronic properties. The sulfonyl group could introduce polarity into the molecule .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the functional groups present in the molecule. For example, the benzamide group could potentially undergo hydrolysis under acidic or basic conditions to yield an amine and a carboxylic acid .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl group could increase the compound’s solubility in polar solvents. The aromatic rings could contribute to the compound’s UV/Vis absorption properties .Scientific Research Applications
- Researchers have synthesized a series of 7-alkoxy-2H-1,4-benzothiazin-3(4H)-ones using 5-methoxybenzo[d]thiazol-2-amine as a starting material . Among these compounds, 7-(hexyloxy)-2H-benzo[b][1,4]thiazin-3(4H)-one (3f) demonstrated potential anticonvulsant activity.
- Additionally, a new series of 7-alkoxy-4H-[1,2,4]triazolo[4,3-d]benzo[b][1,4]thiazine derivatives was synthesized. Compound 7-(2-fluorobenzyloxy)-4H-[1,2,4]triazolo[4,3-d]benzo[b][1,4]thiazine (4k) exhibited strong anticonvulsant effects with an ED50 of 17.0 mg/kg, TD50 of 243.9 mg/kg, and a protective index (PI) of 14.3. Its neurotoxicity was lower than that of the reference drug carbamazepine .
- A novel compound, Dibenzyl (benzo[d]thiazol-2-yl(hydroxy)methyl) phosphonate, demonstrated anti-microbial and anti-biofilm activity by inducing protease expression in Staphylococcus aureus . This finding suggests potential applications in combating bacterial infections.
- A focused library of [4-(2-hydroxyphenyl)thiazol-2-yl]methanones was synthesized as potential inhibitors of type III secretion in Gram-negative bacteria. These compounds are bioisosteres of salicylidene acylhydrazides, a known class of type III secretion inhibitors .
Anticonvulsant Activity
Anti-Microbial and Anti-Biofilm Activity
Type III Secretion Inhibition
Future Directions
properties
IUPAC Name |
N-(5-methoxy-1,3-benzothiazol-2-yl)-4-propan-2-ylsulfonyl-N-(pyridin-4-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3O4S2/c1-16(2)33(29,30)20-7-4-18(5-8-20)23(28)27(15-17-10-12-25-13-11-17)24-26-21-14-19(31-3)6-9-22(21)32-24/h4-14,16H,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKZIAFRBHBWDJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N(CC2=CC=NC=C2)C3=NC4=C(S3)C=CC(=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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